Cas no 1546450-55-8 (2-fluoro-2-(4-methoxyphenyl)propanoic acid)

• Product Name: 2-fluoro-2-(4-methoxyphenyl)propanoic acid
• CAS No: 1546450-55-8
• MF: C₁₀H₁₁FO₃
• MW: 198.190946817398
• CID: 6140836
• PubChem ID: 84024425
• Update Time: 2025-07-21

2-fluoro-2-(4-methoxyphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-2-(4-methoxyphenyl)propanoic acid
• Benzeneacetic acid, α-fluoro-4-methoxy-α-methyl-
• 2-Fluoro-2-(4-methoxyphenyl)propanoicacid
• 1546450-55-8
• EN300-1592549

• Inchi： 1S/C10H11FO3/c1-10(11,9(12)13)7-3-5-8(14-2)6-4-7/h3-6H,1-2H3,(H,12,13)
• InChI Key： GKJVMFUWLROCTK-UHFFFAOYSA-N
• SMILES： C(C1C=CC(OC)=CC=1)(F)(C)C(=O)O

Computed Properties

• Exact Mass: 198.06922237g/mol
• Monoisotopic Mass: 198.06922237g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.210±0.06 g/cm3(Predicted)
• Boiling Point: 321.6±32.0 °C(Predicted)
• pka: 2.32±0.10(Predicted)

Additional information on 2-fluoro-2-(4-methoxyphenyl)propanoic acid

Introduction to 2-fluoro-2-(4-methoxyphenyl)propanoic acid (CAS No. 1546450-55-8)

2-fluoro-2-(4-methoxyphenyl)propanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1546450-55-8, is a fluorinated aromatic carboxylic acid derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, featuring a fluoro-substituted propane backbone coupled with a methoxyphenyl group, exhibits unique structural and functional properties that make it a valuable scaffold for drug discovery and development. The presence of both fluorine and methoxy groups introduces specific electronic and steric effects, which can modulate the bioactivity and pharmacokinetic profiles of molecules derived from this scaffold.

The structural motif of 2-fluoro-2-(4-methoxyphenyl)propanoic acid positions it as a promising candidate for further derivatization and exploration in various therapeutic areas. The fluorine atom, known for its ability to enhance metabolic stability and binding affinity, plays a crucial role in optimizing pharmacological properties. Meanwhile, the methoxyphenyl group contributes to hydrophobic interactions and can influence the compound's solubility and cell membrane permeability. These features make it an attractive building block for designing novel therapeutic agents targeting a range of diseases.

In recent years, the pharmaceutical industry has increasingly focused on developing fluorinated compounds due to their improved efficacy and reduced toxicity compared to their non-fluorinated counterparts. The synthesis of 2-fluoro-2-(4-methoxyphenyl)propanoic acid involves sophisticated organic transformations that require precise control over reaction conditions to achieve high yields and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and fluorination techniques, have been employed to construct the desired molecular framework efficiently.

One of the most compelling aspects of 2-fluoro-2-(4-methoxyphenyl)propanoic acid is its potential application in the development of central nervous system (CNS) therapeutics. Fluorinated aromatic compounds have shown promise in modulating neurotransmitter pathways and have been investigated for their role in treating neurological disorders such as Alzheimer's disease, Parkinson's disease, and depression. The methoxyphenyl group, in particular, is known to interact with certain receptor sites in the brain, making this compound a candidate for further exploration in neuropharmacology.

Furthermore, the compound has been explored in oncology research due to its ability to interfere with key signaling pathways involved in cancer cell proliferation. Preclinical studies have indicated that derivatives of 2-fluoro-2-(4-methoxyphenyl)propanoic acid may exhibit inhibitory effects on enzymes such as tyrosine kinases, which are often overexpressed in tumor cells. The fluorine atom's ability to increase binding affinity suggests that these derivatives could serve as potent inhibitors with improved selectivity over existing chemotherapeutic agents.

The role of 2-fluoro-2-(4-methoxyphenyl)propanoic acid extends beyond traditional small-molecule drug development. It has also been utilized as an intermediate in the synthesis of biologics and peptidomimetics. The carboxylic acid functionality provides a reactive site for further chemical modifications, allowing chemists to tailor the compound's properties for specific applications. This versatility makes it a valuable tool in synthetic chemistry laboratories focused on developing innovative therapeutic strategies.

Recent advances in computational chemistry have further enhanced the utility of 2-fluoro-2-(4-methoxyphenyl)propanoic acid by enabling rapid virtual screening and molecular docking studies. These computational approaches allow researchers to predict potential bioactivities and optimize lead structures before conducting expensive experimental trials. The integration of machine learning algorithms has refined these processes, making it possible to identify promising derivatives with higher accuracy and efficiency.

The pharmacokinetic profile of compounds derived from 2-fluoro-2-(4-methoxyphenyl)propanoic acid is another area of active investigation. Studies have shown that fluorination can significantly improve oral bioavailability by enhancing lipophilicity and metabolic stability. Additionally, the methoxyphenyl group can influence renal clearance rates, offering opportunities to fine-tune drug disposition properties. Understanding these pharmacokinetic parameters is essential for designing compounds that achieve optimal therapeutic efficacy while minimizing side effects.

In conclusion, 2-fluoro-2-(4-methoxyphenyl)propanoic acid (CAS No. 1546450-55-8) represents a multifaceted compound with broad applications across pharmaceutical research. Its unique structural features position it as a valuable scaffold for developing novel therapeutics targeting CNS disorders, oncology, and other diseases. With ongoing advancements in synthetic methodologies and computational chemistry, this compound continues to be a subject of intense study, offering new possibilities for improving human health through innovative drug design.